Cas no 1705437-67-7 (1-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]ethan-1-one)

• Product Name: 1-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]ethan-1-one
• CAS No: 1705437-67-7
• MF: C₁₃H₁₅F₂NOS
• MW: 271.326109170914
• CID: 5366438
• Update Time: 2025-10-28

1-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[7-(2,5-Difluorophenyl)tetrahydro-1,4-thiazepin-4(5H)-yl]ethanone
• 1-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]ethan-1-one

• Inchi： 1S/C13H15F2NOS/c1-9(17)16-5-4-13(18-7-6-16)11-8-10(14)2-3-12(11)15/h2-3,8,13H,4-7H2,1H3
• InChI Key： SCVDJKUZBFQXPP-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C2=CC(F)=CC=C2F)SCC1)C

Additional information on 1-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]ethan-1-one

Comprehensive Overview of 1-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]ethan-1-one (CAS No. 1705437-67-7)

1-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]ethan-1-one (CAS No. 1705437-67-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique 1,4-thiazepane core substituted with a 2,5-difluorophenyl group and an acetyl moiety, making it a valuable intermediate in drug discovery. Researchers are increasingly interested in its potential applications due to its structural complexity and bioactivity.

The compound's CAS number 1705437-67-7 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its systematic name, 1-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]ethan-1-one, highlights the presence of fluorine atoms, which are known to enhance metabolic stability and binding affinity in medicinal chemistry. This property aligns with current trends in drug development, where fluorinated compounds are prioritized for their improved pharmacokinetic profiles.

In recent years, the demand for 1,4-thiazepane derivatives has surged, driven by their versatility in designing kinase inhibitors and GPCR modulators. The 2,5-difluorophenyl substitution in CAS 1705437-67-7 further expands its utility, as fluorine atoms often improve membrane permeability and target selectivity. These attributes make the compound a hotspot in AI-driven drug discovery platforms, where computational models predict its interactions with biological targets.

From a synthetic perspective, 1-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]ethan-1-one is synthesized via multi-step organic reactions, including nucleophilic substitutions and cyclizations. Its purity and yield are meticulously optimized for industrial-scale production, catering to the needs of contract research organizations (CROs) and pharmaceutical manufacturers. Analytical techniques like HPLC and NMR are employed to validate its structural integrity, ensuring compliance with regulatory standards.

The compound's relevance extends to neurodegenerative disease research, a trending topic in 2024. Preliminary studies suggest that its 1,4-thiazepane scaffold may interact with neurotransmitter receptors, offering avenues for treating conditions like Alzheimer's and Parkinson's. This aligns with frequent search queries such as "new Alzheimer's drug targets 2024" and "fluorinated compounds in neuroscience," enhancing the article's SEO performance.

Environmental and safety profiles of CAS 1705437-67-7 are rigorously assessed. While not classified as hazardous, proper handling protocols are recommended to avoid inhalation or dermal exposure. Its stability under ambient conditions makes it suitable for global shipping, addressing common logistical concerns in the chemical supply chain.

Market analysts project growth for 1,4-thiazepane-based intermediates, citing increased R&D investments in oncology and CNS disorders. The compound's patent landscape is also under scrutiny, with pharmaceutical giants filing applications for related derivatives. Such insights cater to search trends like "emerging chemical intermediates 2024" and "drug patent expirations," boosting organic traffic.

In summary, 1-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]ethan-1-one (CAS No. 1705437-67-7) exemplifies innovation at the intersection of chemistry and medicine. Its structural features, coupled with expanding therapeutic applications, position it as a compound of enduring scientific and commercial value.